Cas no 63299-57-0 (2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene
• CAS No: 63299-57-0
• MF: C₇H₂BrF₃N₂O₄
• MW: 315.000991344452
• CID: 2790305
• PubChem ID: 13096664
• Update Time: 2025-04-21

2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11444409
• 63299-57-0
• DTXSID00518059
• 2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrF3N2O4/c8-6-4(12(14)15)1-3(7(9,10)11)2-5(6)13(16)17/h1-2H
• InChI Key： XBBICFLHXZLZAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)(F)F)C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.91500g/mol
• Monoisotopic Mass: 313.91500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes